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Compound of Interest

Compound Name: Acitretin

Cat. No.: B1366449

For immediate release:

This document provides essential safety and logistical information for the proper disposal of
acitretin, a retinoid compound requiring specialized handling due to its teratogenic properties
and aquatic toxicity. The following procedures are designed to ensure the safety of laboratory
personnel and to maintain compliance with environmental regulations.

Hazardous Waste Classification

Acitretin is a potent teratogen and is classified as very toxic to aquatic life with long-lasting
effects.[1][2] While not specifically listed as a P- or U-listed hazardous waste under the
Resource Conservation and Recovery Act (RCRA), it is the generator's responsibility to
determine if a waste meets the criteria for being hazardous.[2] Due to its high toxicity, it is
recommended to manage all acitretin waste as hazardous.

The following table outlines the U.S. Environmental Protection Agency (EPA) hazardous waste
generator categories, which are determined by the amount of hazardous waste generated per
calendar month.
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Non-Acutely Hazardous Acutely Hazardous Waste
Generator Category . .

Waste Generation Rate Generation Rate
Very Small Quantity Generator

< 100 kg (220 Ibs) <1kg (2.2 Ibs)
(VSQG)
Small Quantity Generator > 100 kg (220 Ibs) and < 1,000

<1kg (2.2 Ibs)

(SQG) kg (2,200 lbs)

Large Quantity Generator

> 1,000 kg (2,200 Ibs) > 1 kg (2.2 Ibs)
(LQG)

Experimental Protocol: Acitretin Waste Disposal

This protocol outlines the step-by-step procedure for the safe disposal of acitretin from a
laboratory setting.

2.1. Personal Protective Equipment (PPE)

Before handling any acitretin waste, personnel must wear the following PPE:
o Safety glasses with side shields or goggles

o Chemical-resistant gloves (nitrile or neoprene)

e Alab coat or disposable gown

2.2. Waste Segregation and Collection

e Solid Waste:

o Place all solid acitretin waste, including unused or expired capsules, contaminated
labware (e.g., weighing boats, spatulas), and contaminated PPE, into a dedicated, leak-
proof, and clearly labeled hazardous waste container.

o The container must be compatible with the waste and have a secure lid.

e Liquid Waste:
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o Collect all liquid waste containing acitretin, such as solutions or rinsates, in a dedicated,
leak-proof, and clearly labeled hazardous waste container.

o Do not mix acitretin waste with other solvent waste streams unless explicitly permitted by
your institution's Environmental Health and Safety (EHS) department.

» "RCRA Empty" Containers:

o A container that has held acitretin is considered "RCRA empty" if all contents have been
removed by normal means (e.g., scraping, pouring) and no more than 2.5 cm (1 inch) of
residue remains, or no more than 3% by weight for containers less than 110 gallons.

o "RCRA empty" containers can typically be disposed of as non-hazardous waste, but
consult your institutional policy.

2.3. Labeling and Storage

o Label the hazardous waste container with the words "Hazardous Waste," the name
"Acitretin,"” and a clear description of the contents (e.g., "Solid Acitretin Waste," "Acitretin
in Methanol").

¢ |ndicate the date when waste was first added to the container.

o Store the container in a designated satellite accumulation area that is secure and away from
general laboratory traffic.

2.4. Disposal

» Arrange for the pickup and disposal of the acitretin hazardous waste through your
institution's EHS department or a licensed hazardous waste contractor.

» Do not dispose of acitretin waste down the drain or in the regular trash.[1]

e Ensure all shipping and transportation of the waste complies with Department of
Transportation (DOT) regulations for "UN3077, Environmentally hazardous substance, solid,
n.o.s. (Acitretin), 9, 111."[2][3]
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Decontamination Protocol

e Equipment and Surfaces:
o Decontaminate all surfaces and equipment that have come into contact with acitretin.

o Use a solvent known to solubilize acitretin (e.g., methanol, acetone), followed by a
thorough wash with soap and water.

o Collect all decontamination materials, including wipes and rinsates, as hazardous waste.

« Spills:

o

In the event of a spill, restrict access to the area.

[¢]

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

[¢]

Collect the absorbed material and place it in a sealed, labeled hazardous waste container.

o

Decontaminate the spill area as described above.

Visual Workflow for Acitretin Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of acitretin waste in a laboratory setting.
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Acitretin Disposal Workflow
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Caption: Logical workflow for the safe disposal of acitretin waste.
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By adhering to these procedures, researchers and laboratory professionals can ensure the
safe and compliant disposal of acitretin, minimizing risks to both human health and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of Acitretin: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1366449#acitretin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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